Cas no 84104-70-1 (Olean-12-en-29-oicacid, 22-hydroxy-3-oxo-, g-lactone, (20a,22a)-)

• Product Name: Olean-12-en-29-oicacid, 22-hydroxy-3-oxo-, g-lactone, (20a,22a)-
• CAS No: 84104-70-1
• MF: C₃₀H₄₄O₃
• MW: 452.668569564819
• CID: 722500
• PubChem ID: 90476631
• Update Time: 2024-10-26

Olean-12-en-29-oicacid, 22-hydroxy-3-oxo-, g-lactone, (20a,22a)- Chemical and Physical Properties

Names and Identifiers

• Olean-12-en-29-oicacid, 22-hydroxy-3-oxo-, g-lactone, (20a,22a)-
• (22β)-22,29-Epoxyolean-12-ene-3,29-dione
• wilforlide B
• 4,2-(Epoxymethano)picene, olean-12-en-29-oic acid deriv. (ZCI)
• 3-Oxoolean-12-en-29,22-olide
• 84104-70-1
• CHEMBL484854
• Olean-12-en-29-oic acid, 22-hydroxy-3-oxo-, gamma-lactone, (20alpha,22alpha)-
• DTXSID901004387
• HY-N9390
• 22,29-Epoxyolean-12-ene-3,29-dione
• CS-0159666
• (1R,2R,5S,6R,9R,14R,15R,19S,21R)-2,5,6,10,10,14,21-heptamethyl-23-oxahexacyclo[19.2.1.02,19.05,18.06,15.09,14]tetracos-17-ene-11,22-dione
• AKOS040758375
• welforlide B
• DA-68700
• (1R,2R,5S,6R,9R,14R,15R,19S,21R)-2,5,6,10,10,14,21-heptamethyl-23-oxahexacyclo(19.2.1.02,19.05,18.06,15.09,14)tetracos-17-ene-11,22-dione

• Inchi： 1S/C30H44O3/c1-25(2)20-10-13-30(7)21(28(20,5)12-11-22(25)31)9-8-18-19-16-26(3)17-23(33-24(26)32)27(19,4)14-15-29(18,30)6/h8,19-21,23H,9-17H2,1-7H3/t19-,20-,21+,23-,26-,27+,28-,29+,30+/m0/s1
• InChI Key： SNNNDALPPUPEKW-TYNJRVMBSA-N
• SMILES： C[C@]12[C@@]3(CC[C@H]4C(C)(C)C(=O)CC[C@@]4([C@H]3CC=C1[C@@H]1C[C@@]3(C(O[C@@H](C3)[C@@]1(CC2)C)=O)C)C)C

Computed Properties

• Exact Mass: 452.32904526g/mol
• Monoisotopic Mass: 452.32904526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 0
• Complexity: 977
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids